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Compound of Interest

Compound Name: 2-Ethylcyclopentanone

Cat. No.: B7821271 Get Quote

For researchers, scientists, and drug development professionals, maintaining a safe and

compliant laboratory environment is paramount. The responsible management of chemical

waste is a critical component of this commitment. This guide provides a comprehensive, step-

by-step protocol for the proper disposal of 2-Ethylcyclopentanone (CAS No. 4971-18-0),

ensuring the safety of laboratory personnel and adherence to environmental regulations.

Beyond simple instructions, this document delves into the causality behind each procedural

choice, empowering you to make informed decisions for a multitude of chemical waste streams.

Understanding the Hazard Profile of 2-
Ethylcyclopentanone
Before addressing disposal, a thorough understanding of the compound's characteristics is

essential. 2-Ethylcyclopentanone is a cyclic ketone that presents several hazards requiring

careful management.

Table 1: Physicochemical and Hazard Properties of 2-Ethylcyclopentanone
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Property Value Source

Molecular Formula C7H12O [1][2]

Molecular Weight 112.17 g/mol [2]

Appearance Colorless to pale yellow liquid [3]

Boiling Point 158-160 °C [1][4]

Flash Point 45.8 °C [4][5]

Density 0.9132 g/cm³ (at 17 °C) [1][4]

GHS Hazard Statements

H302: Harmful if

swallowedH315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritation

[2][5]

The most critical property for disposal considerations is its flash point of 45.8°C. According to

the U.S. Environmental Protection Agency (EPA) Resource Conservation and Recovery Act

(RCRA), a liquid waste with a flash point below 60°C (140°F) is classified as an ignitable

hazardous waste.[2][4][5] This classification dictates the stringent handling and disposal

protocols that must be followed. The assigned EPA hazardous waste code for ignitability is

D001.[2][3][4]

Pre-Disposal: Immediate Safety and Handling
Proper disposal begins with safe handling during and after use. The following personal

protective equipment (PPE) is mandatory when working with 2-Ethylcyclopentanone to

mitigate the risks of skin, eye, and respiratory irritation.

Eye and Face Protection: Wear tightly fitting safety goggles or a face shield.[5]

Skin Protection: Use chemical-impermeable gloves (e.g., nitrile or neoprene) and wear a lab

coat or other protective clothing.[5]

Respiratory Protection: Handle 2-Ethylcyclopentanone in a well-ventilated area, preferably

within a chemical fume hood.[3][5] If ventilation is inadequate or if you are dealing with a
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spill, a NIOSH-approved respirator with an organic vapor cartridge is necessary.

Step-by-Step Disposal Protocol
The disposal of 2-Ethylcyclopentanone is a multi-step process that requires careful attention

to detail to ensure safety and regulatory compliance. It is crucial to remember that under no

circumstances should 2-Ethylcyclopentanone be disposed of down the drain.[5][6]

Step 1: Waste Collection and Segregation
The principle of waste segregation is fundamental to laboratory safety. Incompatible chemicals,

when mixed, can lead to violent reactions, fires, or the generation of toxic gases.

Select a Compatible Waste Container: Collect waste 2-Ethylcyclopentanone in a clean, dry,

and chemically compatible container. The original product container is often a suitable

choice.[7] The container must have a secure, tight-fitting lid to prevent the release of

flammable vapors.

Segregate as Flammable Waste: 2-Ethylcyclopentanone waste must be segregated with

other non-halogenated flammable organic solvents. It is critical to keep this waste stream

separate from:

Oxidizing agents (e.g., nitrates, peroxides, chromic acid)[7][8][9]

Strong acids and bases[7]

Aqueous waste

Step 2: Proper Labeling of Waste Containers
Accurate and thorough labeling is a legal requirement and a cornerstone of safe waste

management. Every waste container must be clearly labeled as soon as the first drop of waste

is added.

Your hazardous waste label should include the following information:

The words "HAZARDOUS WASTE"[7]
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The full chemical name: "Waste 2-Ethylcyclopentanone" (and any other components in the

waste mixture)

The approximate percentage of each component.

The relevant hazard characteristics: "Ignitable"

The date accumulation started.

Step 3: On-Site Storage
Proper storage of hazardous waste is crucial to prevent accidents and ensure compliance with

regulations.

Designated Storage Area: Store the sealed and labeled waste container in a designated

Satellite Accumulation Area (SAA).[7] This area should be at or near the point of generation

and under the control of the laboratory personnel.

Flammable Waste Cabinet: Due to its ignitability, the waste container should be stored in a

grounded, approved flammable liquid storage cabinet.[10]

Secondary Containment: Place the waste container in a secondary containment bin to

capture any potential leaks or spills.

Keep Containers Closed: Waste containers must be kept tightly closed at all times, except

when adding waste.[6][7]

Step 4: Final Disposal
The ultimate disposal of 2-Ethylcyclopentanone waste must be handled by trained

professionals at a licensed facility.

Contact Environmental Health and Safety (EHS): When your waste container is nearing full,

or before the legally mandated storage time limit expires (this varies by generator status),

contact your institution's Environmental Health and Safety (EHS) department to arrange for a

waste pickup.
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Professional Disposal: The EHS department will coordinate with a licensed hazardous waste

disposal company. The two primary, environmentally sound methods for the disposal of 2-
Ethylcyclopentanone are:

Licensed Chemical Destruction Plant: This is the most appropriate method, where the

chemical is destroyed in a controlled and safe manner.[9]

Controlled Incineration: This process, conducted in a permitted hazardous waste

incinerator with flue gas scrubbing, ensures complete combustion and the removal of any

harmful byproducts.[5][9]

Emergency Procedures: Handling Spills
In the event of a 2-Ethylcyclopentanone spill, a swift and appropriate response is critical to

minimize hazards.

Alert Personnel and Evacuate: Immediately alert others in the vicinity. If the spill is large or in

a poorly ventilated area, evacuate the immediate area.

Eliminate Ignition Sources: Turn off all nearby ignition sources, including hot plates, open

flames, and electrical equipment.[11][12]

Ventilate the Area: Increase ventilation by opening sashes on fume hoods.

Don Appropriate PPE: Before attempting to clean the spill, ensure you are wearing the

appropriate PPE, including a respirator if necessary.

Contain the Spill: Use a non-combustible absorbent material such as sand, earth, or

vermiculite to contain the spill.[11][12] Do not use paper towels, as they can increase the

rate of evaporation.[11]

Collect the Waste: Carefully scoop the absorbed material into a designated hazardous waste

container.

Decontaminate the Area: Clean the spill area with soap and water.

Dispose of Cleanup Materials: All materials used for the spill cleanup, including gloves and

absorbent pads, must be disposed of as ignitable hazardous waste.
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Below is a decision-making workflow for handling a 2-Ethylcyclopentanone spill.

2-Ethylcyclopentanone Spill Response Workflow

Spill Occurs

Assess Spill Size
and Location

Small, Contained Spill
(Manageable by Lab Staff)

Small

Large Spill or
Poor Ventilation

Large

Don Appropriate PPE
(Gloves, Goggles, Respirator if needed)

Alert Personnel
& Evacuate Area

Contact EHS/
Emergency Services

Eliminate Ignition
Sources

Contain Spill with
Non-Combustible Absorbent

Collect Absorbed Material
into Hazardous Waste Container

Decontaminate Area
with Soap and Water

Dispose of all Cleanup
Materials as D001 Waste

Procedure Complete
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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